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Compound of Interest

Compound Name: BioA-IN-1

Cat. No.: B1362594 Get Quote

Important Notice: A specific Safety Data Sheet (SDS) for "BioA-IN-1" could not be located.

Research indicates the correct name is likely BioA-IN-13, a potent inhibitor of the

Mycobacterium tuberculosis BioA enzyme, intended for research use only. The following

disposal procedures are based on general laboratory safety protocols for similar research-

grade chemical compounds and common solvents like Dimethyl Sulfoxide (DMSO). It is

imperative to obtain the official SDS from your chemical supplier for specific handling and

disposal instructions.

Chemical and Physical Properties of BioA-IN-13
For researchers handling BioA-IN-13, a summary of its key chemical properties is provided

below. This information is crucial for understanding its behavior and for making informed

decisions on its safe handling and disposal.
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Property Value

Chemical Name BioA-IN-13

CAS Number 1164475-61-9

Molecular Formula C₁₉H₁₆N₂O₄S

Molecular Weight 368.41 g/mol

Appearance Crystalline solid

Purity ≥98%

Primary Hazard

Potent enzyme inhibitor; biological effects are

the primary concern. Full toxicological properties

are not known.

Common Solvent Dimethyl Sulfoxide (DMSO)

Step-by-Step Disposal Protocol for BioA-IN-13
The proper disposal of BioA-IN-13 is critical to ensure laboratory safety and environmental

protection. The following protocol outlines the general steps for the disposal of small quantities

of this compound, typically found in a research laboratory setting.

1. Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure

you are wearing appropriate PPE:

Standard laboratory coat

Safety goggles or face shield

Chemical-resistant gloves (Butyl gloves are recommended when working with DMSO)[1]

2. Decontamination of Solid Waste:

Contaminated Labware (pipette tips, tubes, etc.): All labware that has come into contact with

BioA-IN-13 should be considered contaminated. Place these items in a designated, leak-

proof hazardous waste container.
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Unused or Expired Compound: Unused or expired solid BioA-IN-13 should be disposed of

as hazardous chemical waste. Do not mix with other waste streams unless compatibility is

confirmed.

3. Decontamination of Liquid Waste:

Solutions of BioA-IN-13 (e.g., in DMSO): Solutions containing BioA-IN-13 should be

collected in a clearly labeled, sealed, and compatible hazardous waste container.[1] It is

common practice to dispose of DMSO with other organic solvents.[1]

Aqueous Solutions: If BioA-IN-13 is in an aqueous solution without other hazardous

chemicals, it may be permissible to dispose of it down the sanitary sewer with copious

amounts of water, depending on local regulations and the concentration of the compound.[2]

However, given the potent biological activity of this compound, treating it as chemical waste

is the more prudent approach.

4. Waste Collection and Storage:

All waste containers must be clearly labeled with the contents, including the name "BioA-IN-
13," the solvent (e.g., DMSO), and the approximate concentration and volume.

Store the sealed waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials, until they can be collected by your institution's environmental

health and safety (EHS) department or a licensed hazardous waste disposal company.[3]

5. Spill Management:

In the event of a spill, evacuate the immediate area.

For small spills of a solution, absorb the liquid with an inert material (e.g., vermiculite, sand,

or spill pads).

For solid spills, carefully sweep the material to avoid creating dust.

Place all cleanup materials into a sealed, labeled hazardous waste container.

Clean the spill area with an appropriate solvent and then soap and water.
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For large spills, evacuate the area and contact your institution's EHS department

immediately.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of BioA-IN-13 waste.

BioA-IN-13 Disposal Workflow

Start: BioA-IN-13 Waste Generated

Assess Waste Type

Solid Waste (e.g., unused compound, contaminated labware)

Solid

Liquid Waste (e.g., solutions in DMSO or aqueous buffer)

Liquid

Collect in Labeled Hazardous Waste Container Collect in Labeled, Sealed Hazardous Waste Container

Store in Designated Hazardous Waste Area

Arrange for Pickup by Environmental Health & Safety (EHS) or Licensed Contractor

End: Proper Disposal
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Click to download full resolution via product page

Caption: A workflow for the safe disposal of BioA-IN-13 waste.

This guide provides a general framework for the safe disposal of BioA-IN-13. Always prioritize

your institution's specific protocols and the information provided by the chemical supplier's

Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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